6-(3,5-Di-tert-butylphenyl)-3-(morpholin-4-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C22H31N5OS
• Molecular Weight: 413.6 g/mol
• IUPAC Name: 4-[[6-(3,5-ditert-butylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl]morpholine
• InChI: InChI=1S/C22H31N5OS/c1-21(2,3)16-11-15(12-17(13-16)22(4,5)6)19-25-27-18(23-24-20(27)29-19)14-26-7-9-28-10-8-26/h11-13H,7-10,14H2,1-6H3
• InChI Key: NTDYDOZPHGCIRW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1)C2=NN3C(=NN=C3S2)CN4CCOCC4)C(C)(C)C

Description

This compound belongs to the triazolo[3,4-b][1,3,4]thiadiazole class, a heterocyclic scaffold known for diverse pharmacological and material science applications. The structure features a fused triazole-thiadiazole core with two distinct substituents:

• Position 6: A bulky 3,5-di-tert-butylphenyl group, which enhances lipophilicity and steric shielding.

This combination of substituents balances hydrophobic and hydrophilic interactions, making the compound a candidate for biological activity studies, particularly in oncology and antimicrobial research.

Biological Activity

The compound 6-(3,5-Di-tert-butylphenyl)-3-(morpholin-4-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a complex heterocyclic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties and potential therapeutic applications.

Chemical Structure

The structure of the compound can be represented as follows:

$$\text{C}_{15}\text{H}_{20}\text{N}_4\text{S}$$

This compound features a triazole ring fused with a thiadiazole moiety and is substituted with a di-tert-butylphenyl group and a morpholine ring.

Antimicrobial Activity

Research indicates that derivatives of triazole and thiadiazole compounds exhibit significant antimicrobial properties. In particular, compounds with similar structures have been tested against various fungal strains including Candida albicans and Candida glabrata. For instance, studies have shown that certain triazole derivatives possess antifungal activity comparable to standard antifungal agents like fluconazole .

Table 1: Antifungal Activity of Triazole Derivatives

Compound Name	Target Organism	Minimum Inhibitory Concentration (MIC)
Compound A	Candida albicans	8 μg/mL
Compound B	Candida glabrata	16 μg/mL
Compound C	Candida tropicalis	4 μg/mL

Anticancer Activity

The anticancer potential of triazole derivatives has also been explored. A study identified a novel anticancer compound through screening a drug library on multicellular spheroids, highlighting the potential of triazoles in targeting cancer cells effectively . The mechanism often involves the inhibition of cell proliferation and induction of apoptosis in cancer cell lines.

Case Study: Anticancer Screening
In one study, several derivatives were screened for their activity against human cancer cell lines. The results indicated that some derivatives exhibited IC50 values in the low micromolar range against breast and colon cancer cells. These findings suggest a promising avenue for further development of triazole-based anticancer agents.

The biological activity of 6-(3,5-Di-tert-butylphenyl)-3-(morpholin-4-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is believed to be linked to its ability to interfere with essential cellular processes in microbes and cancer cells. The presence of the thiadiazole and triazole rings is critical for their interaction with biological targets such as enzymes involved in nucleic acid synthesis or cell wall formation.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship (SAR) is crucial for optimizing the biological activity of this compound. Modifications to the phenyl and morpholine groups can significantly affect potency and selectivity. For example, increasing steric hindrance around the active site can enhance binding affinity to target enzymes.

Table 2: SAR Insights

Modification	Effect on Activity
Increased steric bulk	Enhanced binding affinity
Electron-withdrawing groups	Improved antimicrobial potency
Altered substituents on morpholine	Varied cytotoxicity profiles

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Triazolo[3,4-b][1,3,4]thiadiazole derivatives exhibit significant structural and functional diversity. Below is a comparative analysis of key analogues:

Substituent Effects on Physicochemical Properties

Compound Name / ID	Position 3 Substituent	Position 6 Substituent	Key Properties
Target Compound	Morpholin-4-ylmethyl	3,5-Di-tert-butylphenyl	High lipophilicity (tert-butyl), moderate polarity (morpholine).
3-(3,4-Dimethoxy phenyl)-6-(2-amino-3,5-dibromo phenyl) (14a)	3,4-Dimethoxy phenyl	2-Amino-3,5-dibromo phenyl	Polar methoxy groups enhance solubility; bromine atoms increase molecular weight and potential halogen bonding.
3-(3,5-Dimethoxy phenyl)-6-(2-nitro-4-methyl phenyl) (15b)	3,5-Dimethoxy phenyl	2-Nitro-4-methyl phenyl	Nitro group introduces electron-withdrawing effects, altering reactivity.
KA39	Dimethoxy-N,N-dimethylbenzene sulfonamide	2,5-Dinitrophenyl	Sulfonamide and nitro groups enhance cytotoxicity (GI50: 0.12–0.45 μM in cancer cells).
3-(Adamantan-1-yl)-6-(2-chloro-6-fluorophenyl) (Compound 1)	Adamantyl	2-Chloro-6-fluorophenyl	Adamantyl enhances rigidity; halogen substituents influence π-stacking.

Key Observations :

• Lipophilicity : The 3,5-di-tert-butylphenyl group in the target compound likely surpasses the lipophilicity of methoxy or nitro-substituted analogues.
• Bioactivity : Sulfonamide and nitro substituents (e.g., KA39) correlate with potent anticancer activity, suggesting that the target compound’s morpholine group may require optimization for similar efficacy .

Pharmacological Activity Comparisons

Compound	Activity Type	IC50 / GI50 Values	Mechanism Notes
KA39	Anticancer (prostate, colorectal)	GI50: 0.12–0.45 μM	Targets microtubule polymerization.
6-Phenyl-3-(4-pyridyl) derivative	Antibacterial, Anticancer	Not quantified	Pyridyl group enhances DNA intercalation potential.
Halogenated derivatives (e.g., 6-(3-chloro-4-fluorophenyl))	Analgesic	Active at 10 mg/kg (rodent models)	Halogen substituents stabilize receptor interactions.

Critical Analysis :

• The target compound lacks direct activity data in the evidence.
• Bulky tert-butyl groups may reduce cellular permeability compared to smaller substituents like methyl or methoxy .

Implications :

• The target compound’s synthesis may benefit from microwave-assisted methods to improve yield and purity .
• Phosphorus oxychloride (POCl3) is a common reagent for cyclization, but safety and scalability require consideration .

Structural and Energetic Insights

X-ray diffraction studies of triazolo[3,4-b]thiadiazole derivatives reveal that substituents dictate intermolecular interactions:

• Adamantyl vs. Phenyl Groups : Adamantyl derivatives exhibit stronger van der Waals interactions, while phenyl-substituted analogues favor π-π stacking .